Cas no 220239-68-9 (4-Hydroxy-3-(trifluoromethyl)benzoic Acid)
4-Hydroxy-3-(trifluoromethyl)benzoic Acid is a fluorinated aromatic carboxylic acid derivative characterized by the presence of a hydroxyl group and a trifluoromethyl group on the benzene ring. This compound is widely utilized as a key intermediate in pharmaceutical and agrochemical synthesis due to its unique structural features. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the hydroxyl and carboxylic acid functionalities provide reactive sites for further derivatization. Its high purity and consistent quality make it suitable for research and industrial applications, particularly in the development of bioactive molecules. The compound exhibits good solubility in polar organic solvents, facilitating its use in various synthetic protocols.
220239-68-9 structure
Product Name:4-Hydroxy-3-(trifluoromethyl)benzoic Acid
CAS No:220239-68-9
MF:C8H5F3O3
MW:206.118713140488
MDL:MFCD01091008
CID:92475
PubChem ID:2775112
Update Time:2025-06-07
4-Hydroxy-3-(trifluoromethyl)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxy-3-(trifluoromethyl)benzoic acid
- 3-trifluoromethyl-4-hydroxybenzoic acid
- 4-Hydroxy-3-trifluoromethylbenzoic acid
- Benzoic acid, 4-hydroxy-3-(trifluoromethyl)-
- 4-Hydroxy-3-(trifluoromethyl)benzoicacid
- KSC495O6P
- DPVRVZQEDJVWLS-UHFFFAOYSA-N
- CL8122
- SBB093589
- CM12816
- AM84182
- VZ29172
- RP26208
- 4-hydroxy-3-triflu
- A815847
- 220239-68-9
- MFCD01091008
- DTXSID50944627
- 4-oxidanyl-3-(trifluoromethyl)benzoic acid
- 4-hydroxy-3-trifluoromethyl-benzoic acid
- FT-0644025
- FS-1318
- AKOS005254222
- J-515483
- CS-W006216
- SCHEMBL402677
- A4731
- DB-349293
- 239-68-9
- DB-045766
- 4-Hydroxy-3-(trifluoromethyl)benzoic Acid
-
- MDL： MFCD01091008
- Inchi： 1S/C8H5F3O3/c9-8(10,11)5-3-4(7(13)14)1-2-6(5)12/h1-3,12H,(H,13,14)
- InChI Key： DPVRVZQEDJVWLS-UHFFFAOYSA-N
- SMILES： FC(C1C(=CC=C(C(=O)O)C=1)O)(F)F
Computed Properties
- Exact Mass: 206.01900
- Monoisotopic Mass: 206.019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 2
Experimental Properties
- Color/Form: White or cream powder
- Density: 1.539
- Melting Point: 144-147°C
- Boiling Point: 301.7°Cat760mmHg
- Flash Point: 136.2°C
- Refractive Index: 1.509
- PSA: 57.53000
- LogP: 2.10920
- Solubility: Not determined
4-Hydroxy-3-(trifluoromethyl)benzoic Acid Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Storage Condition：Sealed in dry,Room Temperature
- Risk Phrases：R36/37/38
4-Hydroxy-3-(trifluoromethyl)benzoic Acid Customs Data
- HS CODE：2918290000
- Customs Data：
China Customs Code:
2918290000Overview:
2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported foodSummary:
HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%
4-Hydroxy-3-(trifluoromethyl)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014004080-250mg |
4-Hydroxy-3-(trifluoromethyl)benzoic acid |
220239-68-9 | 97% | 250mg |
$489.60 | 2023-09-02 | |
| Alichem | A014004080-500mg |
4-Hydroxy-3-(trifluoromethyl)benzoic acid |
220239-68-9 | 97% | 500mg |
$806.85 | 2023-09-02 | |
| Alichem | A014004080-1g |
4-Hydroxy-3-(trifluoromethyl)benzoic acid |
220239-68-9 | 97% | 1g |
$1579.40 | 2023-09-02 | |
| TRC | H999860-25mg |
4-Hydroxy-3-trifluoromethyl)benzoic Acid |
220239-68-9 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H999860-50mg |
4-Hydroxy-3-trifluoromethyl)benzoic Acid |
220239-68-9 | 50mg |
$ 65.00 | 2022-06-04 | ||
| TRC | H999860-250mg |
4-Hydroxy-3-trifluoromethyl)benzoic Acid |
220239-68-9 | 250mg |
$ 80.00 | 2022-06-04 | ||
| Apollo Scientific | PC7851-1g |
4-Hydroxy-3-(trifluoromethyl)benzoic acid |
220239-68-9 | 1g |
£15.00 | 2024-05-25 | ||
| Apollo Scientific | PC7851-5g |
4-Hydroxy-3-(trifluoromethyl)benzoic acid |
220239-68-9 | 5g |
£59.00 | 2024-05-25 | ||
| Apollo Scientific | PC7851-25g |
4-Hydroxy-3-(trifluoromethyl)benzoic acid |
220239-68-9 | 25g |
£216.00 | 2024-05-25 | ||
| Ambeed | A205831-1g |
4-Hydroxy-3-(trifluoromethyl)benzoic acid |
220239-68-9 | 95% | 1g |
$33.0 | 2025-02-25 |
4-Hydroxy-3-(trifluoromethyl)benzoic Acid Related Literature
-
Zonghua Luo,Junbin Han,Hui Liu,Adam J. Rosenberg,Delphine L. Chen,Robert J. Gropler,Joel S. Perlmutter,Zhude Tu Org. Biomol. Chem. 2018 16 9171
220239-68-9 (4-Hydroxy-3-(trifluoromethyl)benzoic Acid) Related Products
- 328-90-5(4-Trifluoromethylsalicylic acid)
- 657395-41-0(Benzoic acid, 4-(4-carboxyphenoxy)-3-(trifluoromethyl)-)
- 251300-32-0(2-Hydroxy-3-(trifluoromethyl)benzoic acid)
- 276861-63-3(3-Methoxy-4-(Trifluoromethyl)Benzoic Acid)
- 213598-09-5(4-Methoxy-3-(trifluoromethyl)benzoic acid)
- 115933-50-1(Methyl 4-hydroxy-3-(trifluoromethyl)benzoate)
- 79427-88-6(2-Hydroxy-5-(trifluoromethyl)benzoic Acid)
- 126541-87-5(3-Hydroxy-4-(trifluoromethyl)benzoic Acid)
- 239-68-9(4-hydroxy-3-(trifluoromethyl)benzoic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
